Cas no 14019-81-9 (2-Propen-1-ol,2-methyl-, phosphate (3:1) (8CI))

2-Propen-1-ol,2-methyl-, phosphate (3:1) (8CI) structure
14019-81-9 structure
Product Name:2-Propen-1-ol,2-methyl-, phosphate (3:1) (8CI)
CAS No:14019-81-9
MF:C12H21O4P
MW:260.266505002975
CID:196864
PubChem ID:95951
Update Time:2025-04-19

2-Propen-1-ol,2-methyl-, phosphate (3:1) (8CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-ol,2-methyl-, phosphate (3:1) (8CI)
    • tris(2-methylprop-2-enyl) phosphate
    • SCHEMBL418513
    • Tris(2-methylallyl)phosphoric acid
    • 2-Propen-1-ol, phosphate (3:1)
    • Phosphoric acid, tris(2-methylallyl)-
    • NSC-44608
    • NSC44608
    • 2-Propen-1-ol, 2-methyl-, phosphate (3:1)
    • NSC 44608
    • 14019-81-9
    • DTXSID30161254
    • 2-METHYL-2-PROPEN-1-OL, PHOSPHATE (3:1)
    • 4-01-00-02115 (Beilstein Handbook Reference)
    • BRN 1712793
    • Inchi: 1S/C12H21O4P/c1-10(2)7-14-17(13,15-8-11(3)4)16-9-12(5)6/h1,3,5,7-9H2,2,4,6H3
    • InChI Key: LYCYFGAHVYXPMF-UHFFFAOYSA-N
    • SMILES: P(=O)(OCC(=C)C)(OCC(=C)C)OCC(=C)C

Computed Properties

  • Exact Mass: 260.11783
  • Monoisotopic Mass: 260.117746
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.022
  • Boiling Point: 304.6°Cat760mmHg
  • Flash Point: 151.9°C
  • Refractive Index: 1.45
  • PSA: 44.76
  • LogP: 3.87260
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